molecular formula C12H7F2NO2 B8297806 2,4'-Difluoro-6-nitrobiphenyl

2,4'-Difluoro-6-nitrobiphenyl

Cat. No.: B8297806
M. Wt: 235.19 g/mol
InChI Key: YPEVZUGOVLESOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4'-Difluoro-6-nitrobiphenyl is a useful research compound. Its molecular formula is C12H7F2NO2 and its molecular weight is 235.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H7F2NO2

Molecular Weight

235.19 g/mol

IUPAC Name

1-fluoro-2-(4-fluorophenyl)-3-nitrobenzene

InChI

InChI=1S/C12H7F2NO2/c13-9-6-4-8(5-7-9)12-10(14)2-1-3-11(12)15(16)17/h1-7H

InChI Key

YPEVZUGOVLESOY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)C2=CC=C(C=C2)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A microwave reaction vessel was charged with 2-chloro-3-fluoronitrobenzene (1.500 g, 8.5 mmol), 4-fluorophenylboronic acid (1.315 g, 9.4 mmol), sodium carbonate (2.717 g, 25.6 mmol), palladium diacetate (0.077 g, 0.3 mmol), tetrabutylammonium bromide (2.755 g, 8.5 mmol) in water (10 mL) and 1,4-dioxane (1 mL). The mixture was heated to 100° C. in a microwave reactor for 1 hr. The reaction was cooled to room temperature and poured into diethyl ether and 0.1N aqueous sodium hydroxide. The organic layer was washed with saturated aqueous sodium chloride, dried (anhydrous sodium sulfate), filtered, and concentrated in vacuo. The residue was purified by silica gel chromatography (10-30% methylene chloride/hexanes) to give the desired product as a yellow solid (1.15 g, 57%). 1H NMR (CDCl3, 300 MHz) δ 7.70 (dt, 1H, J=8.4, 1.5 Hz), 7.51 (td, 1H, J=8.4, 5.4 Hz), 7.41 (td, 1H, J=8.4, 1.2 Hz), 7.35-7.26 (m, 2H), 7.22-7.11 (m, 2H).
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
1.315 g
Type
reactant
Reaction Step One
Quantity
2.717 g
Type
reactant
Reaction Step One
Quantity
2.755 g
Type
catalyst
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0.077 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
57%

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